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Compound of Interest

Compound Name: Bromotrimethylsilane

Cat. No.: B050905 Get Quote

Essential Safety and Handling Guide for
Bromotrimethylsilane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Bromotrimethylsilane, a flammable and corrosive compound that requires careful

management. Adherence to these procedures is critical to mitigate risks and ensure a safe

laboratory environment.
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Property Value

Chemical Name Bromotrimethylsilane

Synonyms Trimethylsilyl bromide, Trimethylbromosilane

CAS Number 2857-97-8

Molecular Formula C₃H₉BrSi

Molecular Weight 153.09 g/mol [1]

Appearance Clear to yellow liquid[2]

Flash Point -12 °C / 10.4 °F[3] to 32 °C / 89.6 °F[2]

Boiling Point 79 °C[4]

Melting Point -43 °C[5]

Primary Hazards Flammable, Corrosive[1]

I. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against exposure to

Bromotrimethylsilane. The following equipment is mandatory when handling this chemical.
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PPE Category Specification

Eye and Face

Chemical splash goggles are required.[2] For

operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.

Hand

Wear appropriate protective gloves to prevent

skin exposure.[2] Gloves must be inspected

prior to use and replaced immediately if signs of

degradation appear.[6]

Body

An appropriate chemical-resistant lab coat or

apron must be worn.[2] For larger quantities or

in case of a significant spill, flame-retardant and

anti-static protective clothing is recommended.

[6]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[3]

If exposure limits are exceeded or if irritation is

experienced, a NIOSH/MSHA or European

Standard EN 149 approved respirator must be

used.[2][3] A self-contained breathing apparatus

may be necessary in emergency situations.[6]

II. Step-by-Step Handling Protocol
A systematic approach to handling Bromotrimethylsilane is crucial. The following protocol

outlines the necessary steps from preparation to the conclusion of work.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[2]
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary equipment and reagents before introducing Bromotrimethylsilane
to the work area.
Ground and bond all containers and receiving equipment to prevent static discharge.[3][6]
Use only spark-proof tools.[2]
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2. Handling:

Always handle Bromotrimethylsilane inside a chemical fume hood.[3]
Do not allow the chemical to come into contact with water or moisture, as it reacts violently.
[3][7]
Avoid inhalation of vapors and contact with skin and eyes.[6]
Keep the container tightly closed when not in use.[6]
Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

3. Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[2][6]
Decontaminate all equipment used in the procedure.
Ensure the container is tightly sealed and stored appropriately.

III. Storage and Disposal Plan
Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6]

The storage area should be designated for flammable and corrosive materials.[3]

Store away from incompatible substances such as strong oxidizing agents, water, strong

acids, and bases.[2][3]

It is recommended to store under an inert atmosphere due to its moisture sensitivity.[3][5]

Disposal:

Dispose of waste Bromotrimethylsilane and any contaminated materials as hazardous

waste.[2]

All waste generators must adhere to local, state, and federal hazardous waste regulations for

complete and accurate classification and disposal.[2]
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Do not dispose of the chemical down the drain.[6]

Empty containers may retain product residue and should be handled as hazardous.[2]

IV. Emergency Procedures: Spill Response
Workflow
In the event of a spill, a clear and immediate response is crucial to contain the situation and

prevent harm.
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Caption: Workflow for handling a Bromotrimethylsilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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